Cas no 1806805-17-3 (6-Cyano-2,3-difluoro-5-(difluoromethyl)pyridine)

• Product Name: 6-Cyano-2,3-difluoro-5-(difluoromethyl)pyridine
• CAS No: 1806805-17-3
• MF: C₇H₂F₄N₂
• MW: 190.097795009613
• CID: 4799877
• Update Time: 2025-05-20

6-Cyano-2,3-difluoro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2,3-difluoro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H2F4N2/c8-4-1-3(6(9)10)5(2-12)13-7(4)11/h1,6H
• InChI Key： RVQIAULXHMQTGO-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC(=C(C=1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 6-Cyano-2,3-difluoro-5-(difluoromethyl)pyridine

Exploring the Properties and Applications of 6-Cyano-2,3-difluoro-5-(difluoromethyl)pyridine (CAS No. 1806805-17-3)

In the realm of heterocyclic compounds, 6-Cyano-2,3-difluoro-5-(difluoromethyl)pyridine (CAS No. 1806805-17-3) stands out as a versatile and highly functionalized pyridine derivative. This compound, characterized by its unique fluorinated and cyano substituents, has garnered significant attention in pharmaceutical research, agrochemical development, and material science. Its molecular structure, featuring a difluoromethyl group and cyano functionality, contributes to its remarkable reactivity and potential applications.

The growing interest in fluorinated pyridines like 6-Cyano-2,3-difluoro-5-(difluoromethyl)pyridine is driven by their ability to enhance the bioavailability and metabolic stability of active compounds. Researchers are increasingly exploring its role in the design of next-generation therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition. The compound's electron-withdrawing properties make it a valuable building block for small-molecule drugs addressing conditions such as inflammatory diseases and cancer.

Beyond pharmaceuticals, 6-Cyano-2,3-difluoro-5-(difluoromethyl)pyridine has found applications in agrochemical formulations. Its fluorine-rich structure contributes to the development of pesticides and herbicides with improved efficacy and environmental profiles. The compound's ability to interact with biological targets in pests while minimizing non-target effects aligns with the industry's shift toward sustainable agriculture.

In material science, this pyridine derivative is being investigated for its potential in organic electronics and advanced coatings. The cyano group and fluorine atoms contribute to its electron-accepting behavior, making it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Its thermal stability and solubility properties further enhance its utility in high-performance materials.

The synthesis of 6-Cyano-2,3-difluoro-5-(difluoromethyl)pyridine typically involves multi-step organic reactions, including halogenation, nucleophilic substitution, and cyanation. Recent advancements in catalytic fluorination have improved the efficiency of producing such fluorinated heterocycles, addressing challenges related to regioselectivity and yield optimization. These innovations are critical for scaling up production to meet the demands of industrial applications.

Environmental and safety considerations are paramount when working with 6-Cyano-2,3-difluoro-5-(difluoromethyl)pyridine. While it is not classified as a hazardous substance, proper handling protocols are essential to ensure workplace safety. Researchers emphasize the importance of green chemistry principles in its synthesis and application, minimizing waste and reducing the use of toxic reagents.

The future of 6-Cyano-2,3-difluoro-5-(difluoromethyl)pyridine lies in its adaptability to emerging technologies. With the rise of AI-driven drug discovery and computational chemistry, this compound is being screened for novel interactions with biological targets. Its structural motifs are also being explored in the development of bioactive probes and imaging agents, further expanding its utility in life sciences.

In summary, 6-Cyano-2,3-difluoro-5-(difluoromethyl)pyridine (CAS No. 1806805-17-3) represents a compelling example of how functionalized pyridines can drive innovation across multiple industries. Its unique chemical properties, combined with its broad applicability, position it as a key player in the advancement of modern chemistry and technology.